Cas no 21985-99-9 (2,3-Butanediol, 2,3-bis(4-methoxyphenyl)-)

2,3-Butanediol, 2,3-bis(4-methoxyphenyl)- structure
21985-99-9 structure
Product Name:2,3-Butanediol, 2,3-bis(4-methoxyphenyl)-
CAS No:21985-99-9
MF:C18H22O4
MW:302.364885807037
CID:1405197
PubChem ID:11438086
Update Time:2025-04-20

2,3-Butanediol, 2,3-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanediol, 2,3-bis(4-methoxyphenyl)-
    • 2,3-bis(4-methoxyphenyl)butane-2,3-diol
    • 21985-99-9
    • DTXSID20465930
    • Inchi: 1S/C18H22O4/c1-17(19,13-5-9-15(21-3)10-6-13)18(2,20)14-7-11-16(22-4)12-8-14/h5-12,19-20H,1-4H3
    • InChI Key: ZASNSZWKQGDXKF-UHFFFAOYSA-N
    • SMILES: OC(C)(C1C=CC(=CC=1)OC)C(C)(C1C=CC(=CC=1)OC)O

Computed Properties

  • Exact Mass: 302.15186
  • Monoisotopic Mass: 302.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92
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